Cas no 2229283-03-6 (methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2229283-03-6
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6526935
• PubChem ID: 165669580
• Update Time: 2025-10-29

methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate
• 2229283-03-6
• EN300-1739687

• Inchi： 1S/C11H18N4O2/c1-14-5-4-12-6-9(14)8-7-15(2)13-10(8)11(16)17-3/h7,9,12H,4-6H2,1-3H3
• InChI Key： HMKBKGCMWWZTCB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1CNCCN1C)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-4-(1-Methylpiperazin-2-Yl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

The compound methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate, identified by the CAS number CAS No. 2229283-03-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms, and is further substituted with a methyl group at position 1 and a piperazine moiety at position 4. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, is itself substituted with a methyl group at position 1, adding complexity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as they exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern in methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate suggests that it may possess unique pharmacological properties due to the interplay between the pyrazole ring and the piperazine substituent. The methyl group at position 3 of the pyrazole ring further enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications.

From a synthetic perspective, the preparation of methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions. The synthesis typically begins with the formation of the pyrazole core through cyclization reactions, followed by functionalization at specific positions to introduce substituents such as the methyl group and the piperazine moiety. The use of modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis of this compound.

In terms of pharmacological activity, recent studies have demonstrated that methyl 1-methyl-4-(1-methylpiperazin-2-yl)-1H-pyrazole-3-carboxylate exhibits potent inhibitory effects against various enzymes associated with inflammatory diseases. For instance, experiments conducted in vitro have shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, preliminary studies in animal models suggest that this compound may possess anti-tumor properties by modulating key signaling pathways involved in cancer cell proliferation and apoptosis.

The structural versatility of methyl 1-methyl-4-(1-methylpiperazin-2-Yl)-1H-pyrazole allows for further modifications to enhance its therapeutic potential. Researchers are actively exploring strategies to optimize its pharmacokinetic properties, such as improving its solubility and bioavailability through structural modifications or formulation techniques. These efforts are expected to pave the way for its application in clinical settings as a novel therapeutic agent.

In conclusion, methyl 1-methyl-4-(1-methylpiperazin-Yl)-pyrazole represents an exciting advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable compound for future drug development efforts. As research continues to unravel its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.